Cas no 941889-30-1 (methyl 3-(4-chlorophenyl)({(4-fluorophenyl)carbamoylmethyl})sulfamoylthiophene-2-carboxylate)

• Product Name: methyl 3-(4-chlorophenyl)({(4-fluorophenyl)carbamoylmethyl})sulfamoylthiophene-2-carboxylate
• CAS No: 941889-30-1
• MF: C₂₀H₁₆ClFN₂O₅S₂
• MW: 482.932845115662
• CID: 5441911
• PubChem ID: 16875714
• Update Time: 2025-10-24

methyl 3-(4-chlorophenyl)({(4-fluorophenyl)carbamoylmethyl})sulfamoylthiophene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-[[(4-chlorophenyl)[2-[(4-fluorophenyl)amino]-2-oxoethyl]amino]sulfonyl]-2-thiophenecarboxylate
• methyl 3-[(4-chlorophenyl)-[2-(4-fluoroanilino)-2-oxoethyl]sulfamoyl]thiophene-2-carboxylate
• STL095762
• VU0513712-1
• methyl 3-[(4-chlorophenyl)({[(4-fluorophenyl)carbamoyl]methyl})sulfamoyl]thiophene-2-carboxylate
• methyl 3-[(4-chlorophenyl){2-[(4-fluorophenyl)amino]-2-oxoethyl}sulfamoyl]thiophene-2-carboxylate
• 941889-30-1
• F3222-0502
• methyl 3-(N-(4-chlorophenyl)-N-(2-((4-fluorophenyl)amino)-2-oxoethyl)sulfamoyl)thiophene-2-carboxylate
• AKOS004986027
• methyl 3-(4-chlorophenyl)({(4-fluorophenyl)carbamoylmethyl})sulfamoylthiophene-2-carboxylate

• Inchi： 1S/C20H16ClFN2O5S2/c1-29-20(26)19-17(10-11-30-19)31(27,28)24(16-8-2-13(21)3-9-16)12-18(25)23-15-6-4-14(22)5-7-15/h2-11H,12H2,1H3,(H,23,25)
• InChI Key： BWTXTSKAKZRKNJ-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)N(CC(NC1C=CC(=CC=1)F)=O)S(C1C=CSC=1C(=O)OC)(=O)=O

Computed Properties

• Exact Mass: 482.0173198g/mol
• Monoisotopic Mass: 482.0173198g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 31
• Rotatable Bond Count: 8
• Complexity: 734
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 129Ų

Experimental Properties

• Density: 1.518±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 11.84±0.70(Predicted)

Additional information on methyl 3-(4-chlorophenyl)({(4-fluorophenyl)carbamoylmethyl})sulfamoylthiophene-2-carboxylate

Comprehensive Overview of Methyl 3-(4-chlorophenyl)({(4-fluorophenyl)carbamoylmethyl})sulfamoylthiophene-2-carboxylate (CAS No. 941889-30-1)

Methyl 3-(4-chlorophenyl)({(4-fluorophenyl)carbamoylmethyl})sulfamoylthiophene-2-carboxylate (CAS No. 941889-30-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, with its complex molecular structure, exhibits unique properties that make it valuable in various applications. Researchers and industry professionals often search for detailed information on its synthesis, properties, and potential uses, making it a topic of interest in scientific communities.

The chemical structure of methyl 3-(4-chlorophenyl)({(4-fluorophenyl)carbamoylmethyl})sulfamoylthiophene-2-carboxylate includes a thiophene ring, which is a five-membered heterocyclic compound containing sulfur. The presence of both 4-chlorophenyl and 4-fluorophenyl groups enhances its reactivity and potential biological activity. These functional groups are often explored in drug discovery due to their ability to interact with biological targets. The compound's sulfamoyl and carboxylate groups further contribute to its versatility in chemical reactions.

One of the most frequently asked questions about CAS No. 941889-30-1 is its potential applications in medicine. Recent studies have investigated its role as a precursor in the synthesis of novel therapeutic agents. For instance, its structural features suggest potential activity against certain enzymes or receptors, making it a candidate for further pharmacological evaluation. Researchers are particularly interested in its thiophene-2-carboxylate moiety, which is known to exhibit antimicrobial and anti-inflammatory properties in related compounds.

In the agrochemical sector, methyl 3-(4-chlorophenyl)({(4-fluorophenyl)carbamoylmethyl})sulfamoylthiophene-2-carboxylate has been explored for its potential as a pesticide or herbicide. The combination of chlorophenyl and fluorophenyl groups may contribute to its efficacy in targeting specific plant pathogens or pests. This aligns with the growing demand for environmentally friendly and targeted agrochemical solutions, a hot topic in sustainable agriculture.

The synthesis of CAS No. 941889-30-1 involves multi-step organic reactions, often starting with the functionalization of the thiophene ring. Key steps include the introduction of the sulfamoyl group and the subsequent coupling with the 4-fluorophenylcarbamoylmethyl moiety. Researchers frequently search for optimized synthetic routes to improve yield and purity, reflecting the compound's importance in industrial and academic settings.

From a market perspective, the demand for methyl 3-(4-chlorophenyl)({(4-fluorophenyl)carbamoylmethyl})sulfamoylthiophene-2-carboxylate is driven by its potential applications in drug discovery and agrochemical development. Companies specializing in fine chemicals and custom synthesis often list this compound in their catalogs, catering to the needs of research institutions and pharmaceutical firms. Its unique structure and reactivity make it a valuable building block in organic chemistry.

Safety and handling of CAS No. 941889-30-1 are also critical considerations. While the compound is not classified as hazardous under standard regulations, proper laboratory practices should be followed to ensure safe handling. This includes the use of personal protective equipment (PPE) and adherence to standard operating procedures (SOPs) for chemical storage and disposal.

In conclusion, methyl 3-(4-chlorophenyl)({(4-fluorophenyl)carbamoylmethyl})sulfamoylthiophene-2-carboxylate (CAS No. 941889-30-1) is a compound of significant interest due to its structural complexity and potential applications. Its relevance in pharmaceutical and agrochemical research underscores the importance of continued exploration and development. As scientific advancements progress, this compound may play a pivotal role in the discovery of new therapeutic agents and sustainable agricultural solutions.